3,4,5-Trimethoxyphenyl-2-oxoacetyl chloride

• Molecular Formula: C11H11ClO5
• Molecular Weight: 258.65 g/mol
• IUPAC Name: 2-oxo-2-(3,4,5-trimethoxyphenyl)acetyl chloride
• InChI: InChI=1S/C11H11ClO5/c1-15-7-4-6(9(13)11(12)14)5-8(16-2)10(7)17-3/h4-5H,1-3H3
• InChI Key: XGEAGWRPWSMRLZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1OC)OC)C(=O)C(=O)Cl

Description

3,4,5-Trimethoxyphenyl-2-oxoacetyl chloride is a useful research compound. Its molecular formula is C11H11ClO5 and its molecular weight is 258.65 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A stirred suspension of 3,4,5-trimethoxyphenyl-2-oxoacetic acid (1.60 g, 6.66 mmoles) in dry methylene chloride (26 mL) at room temperature was treated with 2M oxalyl chloride in methylene chloride (14 mL, 4 equiv.) and dry dimethylformamide (1 drop). After 3 h the solvents were evaporated. The residue was flushed with dry methylene chloride (3×50 mL) and dried in vacuo for 2 h during which time a solid formed. The crude acid chloride was carried on without further purification.